2-{4-[4-(2-Thienyl)-2-pyrimidinyl]phenoxy}acetic acid

• IUPAC Name: 2-[4-(4-thiophen-2-ylpyrimidin-2-yl)phenoxy]acetic acid
• InChI: InChI=1S/C16H12N2O3S/c19-15(20)10-21-12-5-3-11(4-6-12)16-17-8-7-13(18-16)14-2-1-9-22-14/h1-9H,10H2,(H,19,20)
• InChI Key: BHNJTAMBLQTEQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NC(=NC=C2)C3=CC=C(C=C3)OCC(=O)O
• Molecular Formula: C16H12N2O3S
• DSSTOX Substance ID: DTXSID301212499
• Molecular Weight: 312.3 g/mol
• CAS RN: 477870-17-0

Description

“2-{4-[4-(2-Thienyl)-2-pyrimidinyl]phenoxy}acetic acid” is a chemical compound with the molecular formula C16H12N2O3S. It shares the part structure of phenoxyacetic acid, which is a component of phenoxy herbicides. These herbicides are widely used in agriculture and act by mimicking the auxin growth hormone indoleacetic acid (IAA).

Molecular Structure Analysis

The molecular structure of “this compound” includes a pyrimidine ring, a thiophene ring, and a phenoxyacetic acid group. The average mass of the molecule is 312.343 Da.

Scientific Research Applications

TPA has been used in a wide range of scientific research applications. It has been used to study the molecular mechanisms of drug action, as well as to understand the effects of environmental toxins on cellular pathways. For example, TPA has been used to investigate the effects of the herbicide glyphosate on plant cells, as well as to study the molecular mechanisms of action of the antifungal drug fluconazole. TPA has also been used to study the biochemical and physiological effects of various drugs and toxins, as well as to study the effects of oxidative stress on cells.

Mechanism of Action

Target of Action

It shares structural similarities with phenoxy herbicides, which are known to mimic the auxin growth hormone indoleacetic acid (iaa) .

Mode of Action

Phenoxy herbicides, including compounds similar to 2-{4-[4-(2-Thienyl)-2-pyrimidinyl]phenoxy}acetic acid, act by mimicking the auxin growth hormone IAA . When sprayed on broad-leaf plants, they induce rapid, uncontrolled growth, effectively causing the plants to "grow to death" .

Biochemical Pathways

As a potential auxin mimic, it may interfere with the normal growth and development pathways in plants that are regulated by auxin hormones .

Result of Action

Based on its structural similarity to phenoxy herbicides, it may cause rapid, uncontrolled growth in plants, leading to their death .

Advantages and Limitations for Lab Experiments

TPA has several advantages for use in lab experiments. It is a relatively inexpensive compound and is easily synthesized. In addition, it is relatively stable and can be stored for long periods of time. However, there are also some limitations to using TPA in lab experiments. It is not water-soluble, which can make it difficult to use in some experiments. In addition, its mechanism of action is not fully understood, which can make it difficult to predict its effects in certain experiments.

Future Directions

There are a variety of potential future directions for research involving TPA. One possibility is to further investigate its mechanism of action, as this could lead to a better understanding of its biochemical and physiological effects. In addition, further research could be done to explore the effects of TPA on other enzymes and pathways. Furthermore, studies could be done to investigate the potential therapeutic uses of TPA, such as its use in the treatment of inflammatory diseases. Finally, research could be done to explore the potential environmental applications of TPA, such as its use as an herbicide or pesticide.